Cas no 1095218-31-7 ({[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine)
{[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- {[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine
- 1-[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]-N-methylmethanamine
- Benzenemethanamine, N,3,5-trimethyl-4-(2,2,2-trifluoroethoxy)-
- {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine
-
- Inchi: 1S/C12H16F3NO/c1-8-4-10(6-16-3)5-9(2)11(8)17-7-12(13,14)15/h4-5,16H,6-7H2,1-3H3
- InChI Key: YVLIDZHXBCPNNJ-UHFFFAOYSA-N
- SMILES: FC(COC1C(C)=CC(CNC)=CC=1C)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 220
- XLogP3: 3.1
- Topological Polar Surface Area: 21.3
{[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-51075-0.05g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-51075-0.1g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95% | 0.1g |
$98.0 | 2023-02-10 | |
| Enamine | EN300-51075-0.25g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95% | 0.25g |
$142.0 | 2023-02-10 | |
| Enamine | EN300-51075-0.5g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95% | 0.5g |
$271.0 | 2023-02-10 | |
| Enamine | EN300-51075-1.0g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95% | 1.0g |
$371.0 | 2023-02-10 | |
| Enamine | EN300-51075-2.5g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95% | 2.5g |
$726.0 | 2023-02-10 | |
| Enamine | EN300-51075-5.0g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95% | 5.0g |
$1074.0 | 2023-02-10 | |
| Enamine | EN300-51075-10.0g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95% | 10.0g |
$1593.0 | 2023-02-10 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB000544767-1g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95+% | 1g |
¥4165.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB000544767-5g |
{[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine |
1095218-31-7 | 95+% | 5g |
¥10127.00 | 2023-09-15 |
{[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine
Introduction to {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine (CAS No. 1095218-31-7)
{[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine (CAS No. 1095218-31-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a substituted phenyl ring and a trifluoroethoxy group, which contribute to its potential therapeutic applications.
The chemical structure of {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine consists of a phenyl ring with two methyl groups at the 3 and 5 positions and a trifluoroethoxy group at the 4 position. The methylamine moiety attached to the benzyl group further enhances its reactivity and biological activity. These structural elements are crucial for understanding the compound's properties and potential uses in drug development.
Recent studies have highlighted the potential of {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, making it a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its potential in neurological disorders, {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine have been extensively studied to understand its behavior in biological systems. Data from animal models indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.
Clinical trials are currently underway to evaluate the safety and efficacy of {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.
The synthetic route for producing {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine has been optimized to ensure high yields and purity. Key steps in the synthesis include the formation of the substituted phenyl ring and the introduction of the trifluoroethoxy group. The final step involves coupling with methylamine to form the desired product. This efficient synthesis process is crucial for scaling up production for commercial applications.
In conclusion, {[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine (CAS No. 1095218-31-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full range of applications and optimize its use in clinical settings.
1095218-31-7 ({[3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methyl}(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)